Cas no 39911-01-8 (1-(3-(Piperidin-1-yl)phenyl)ethanone)

• Product Name: 1-(3-(Piperidin-1-yl)phenyl)ethanone
• CAS No: 39911-01-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1093216
• PubChem ID: 10965598
• Update Time: 2025-11-02

1-(3-(Piperidin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Piperidin-1-yl)phenyl)ethanone
• 1-(3-piperidin-1-ylphenyl)ethanone
• 39911-01-8
• 1-(3-(piperidin-1-yl)phenyl)ethan-1-one
• SCHEMBL8349198
• AKOS000100659

• Inchi： 1S/C13H17NO/c1-11(15)12-6-5-7-13(10-12)14-8-3-2-4-9-14/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： WFQGAPQBLBCFNB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)N1CCCCC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-(Piperidin-1-yl)phenyl)ethanone

Comprehensive Guide to 1-(3-(Piperidin-1-yl)phenyl)ethanone (CAS No. 39911-01-8): Properties, Applications, and Market Insights

1-(3-(Piperidin-1-yl)phenyl)ethanone (CAS No. 39911-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 1-(3-Piperidinophenyl)ethanone, features a unique molecular structure combining a piperidine ring with an acetophenone moiety. Its versatility makes it valuable in drug discovery, material science, and other high-tech applications. In this article, we delve into its properties, synthesis, applications, and emerging trends, addressing common queries like "What is 1-(3-(Piperidin-1-yl)phenyl)ethanone used for?" and "How is CAS 39911-01-8 synthesized?".

The chemical structure of 1-(3-(Piperidin-1-yl)phenyl)ethanone includes a piperidine group attached to a phenyl ring, which is further linked to an acetyl group. This configuration contributes to its lipophilicity and bioavailability, making it a candidate for central nervous system (CNS) drug development. Researchers frequently explore its potential as a pharmacophore in designing neuromodulators or enzyme inhibitors. The compound’s molecular weight (217.29 g/mol) and moderate polarity also facilitate its use in high-performance liquid chromatography (HPLC) standards.

One of the most searched questions about CAS 39911-01-8 is its synthesis pathway. Typically, it is prepared via Friedel-Crafts acylation of 3-(piperidin-1-yl)benzene, followed by purification through recrystallization or column chromatography. Recent advancements in green chemistry have prompted studies on catalyst-free synthesis or microwave-assisted reactions to improve yield and sustainability—a topic aligning with the global push for eco-friendly chemical processes.

In the pharmaceutical industry, 1-(3-(Piperidin-1-yl)phenyl)ethanone serves as a key intermediate for psychoactive drugs and neuroprotective agents. Its structural similarity to compounds targeting dopamine or serotonin receptors has spurred interest in treating neurodegenerative diseases like Alzheimer’s. Additionally, its derivatives are investigated for antidepressant and anxiolytic properties, addressing the rising demand for mental health therapeutics—a hot topic in post-pandemic research.

Beyond medicine, 1-(3-Piperidinophenyl)ethanone finds niche applications in material science, particularly in organic semiconductors and photoinitiators. Its conjugated system enables electron transport, relevant for OLEDs and solar cells. Startups focusing on renewable energy often explore such compounds to enhance device efficiency, tying into the broader trend of sustainable technology.

The market for CAS 39911-01-8 is expanding, driven by R&D investments in biotech and electronics. Suppliers highlight its high purity grades (>98%) for research use, while cost-effective bulk synthesis methods are developed to meet industrial demand. Regulatory compliance, such as REACH and GMP certifications, further ensures its safe handling—a priority for laboratories adhering to ISO standards.

To address common user queries: "Is 1-(3-(Piperidin-1-yl)phenyl)ethanone soluble in water?"—it exhibits low water solubility but dissolves well in organic solvents like ethanol or DMSO. Another frequent question—"What are the storage conditions for CAS 39911-01-8?"—recommends cool, dry environments away from light to prevent degradation. These practical insights cater to both novice researchers and seasoned chemists.

In summary, 1-(3-(Piperidin-1-yl)phenyl)ethanone (CAS No. 39911-01-8) is a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its synthesis, applications, and market growth reflect broader scientific trends, from CNS drug discovery to green chemistry. As interest in neurotherapeutics and sustainable tech surges, this compound will likely remain a focal point in interdisciplinary research.